Cas no 2649066-83-9 (tert-butyl 2-isothiocyanatopentanoate)

• Product Name: tert-butyl 2-isothiocyanatopentanoate
• CAS No: 2649066-83-9
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 6135658
• PubChem ID: 165881450
• Update Time: 2025-05-19

tert-butyl 2-isothiocyanatopentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-isothiocyanatopentanoate
• 2649066-83-9
• EN300-1458979

• Inchi： 1S/C10H17NO2S/c1-5-6-8(11-7-14)9(12)13-10(2,3)4/h8H,5-6H2,1-4H3
• InChI Key： GGNHENVTOKATKJ-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OC(C)(C)C)CCC

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.8Ų

Additional information on tert-butyl 2-isothiocyanatopentanoate

Recent Advances in the Application of tert-Butyl 2-Isothiocyanatopentanoate (CAS: 2649066-83-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 2-isothiocyanatopentanoate (CAS: 2649066-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This brief aims to synthesize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that tert-butyl 2-isothiocyanatopentanoate serves as a key intermediate in the synthesis of novel bioactive molecules. Its isothiocyanate functional group enables efficient conjugation with various nucleophiles, making it a valuable building block for the development of targeted therapeutics. For instance, researchers have utilized this compound to synthesize potent enzyme inhibitors with applications in oncology and infectious diseases.

In the context of drug discovery, tert-butyl 2-isothiocyanatopentanoate has been employed in the design of covalent inhibitors targeting cysteine proteases. A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this compound in developing irreversible inhibitors of SARS-CoV-2 main protease, showcasing its potential in antiviral drug development. The study highlighted the compound's ability to form stable thioimidate adducts with the catalytic cysteine residue, leading to effective enzyme inhibition.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of tert-butyl 2-isothiocyanatopentanoate. A notable improvement involves the development of more stable crystalline forms that enhance the compound's shelf-life and handling characteristics. These developments are particularly important given the compound's sensitivity to moisture and tendency to polymerize under certain conditions.

In the field of chemical biology, researchers have leveraged the reactivity of tert-butyl 2-isothiocyanatopentanoate to develop novel activity-based probes for protein profiling. These probes enable the identification and characterization of enzyme activities in complex biological systems, providing valuable insights into disease mechanisms and potential therapeutic targets. A recent application in cancer research demonstrated the compound's utility in identifying dysregulated metabolic enzymes in tumor tissues.

Looking forward, the unique properties of tert-butyl 2-isothiocyanatopentanoate position it as a promising candidate for further exploration in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent drug design. The compound's ability to selectively modify biological targets while maintaining favorable pharmacokinetic properties makes it particularly attractive for these emerging therapeutic modalities.

In conclusion, tert-butyl 2-isothiocyanatopentanoate (CAS: 2649066-83-9) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from synthetic chemistry to drug discovery and chemical biology, with recent studies continuing to expand its potential uses. As research progresses, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs and advancing therapeutic development.